Cas no 2171212-14-7 (3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-fluorobenzoic acid)

• Product Name: 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-fluorobenzoic acid
• CAS No: 2171212-14-7
• MF: C₂₆H₂₃FN₂O₅
• MW: 462.469630479813
• CID: 6167634
• PubChem ID: 165504764
• Update Time: 2025-07-22

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-fluorobenzoic acid
• EN300-1493643
• 3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-fluorobenzoic acid
• 2171212-14-7

• Inchi： 1S/C26H23FN2O5/c1-2-22(24(30)28-23-13-15(25(31)32)11-12-21(23)27)29-26(33)34-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-13,20,22H,2,14H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t22-/m0/s1
• InChI Key： UMXIGZNVWAOBHA-QFIPXVFZSA-N
• SMILES： FC1=CC=C(C(=O)O)C=C1NC([C@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 462.15910000g/mol
• Monoisotopic Mass: 462.15910000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-fluorobenzoic acid

Introduction to 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-fluorobenzoic acid (CAS No. 2171212-14-7)

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-fluorobenzoic acid (CAS No. 2171212-14-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, represents a convergence of advanced synthetic methodologies and biological activity modulation. Its unique chemical framework, featuring a combination of fluorinated aromatic rings, amino acid derivatives, and fluorenylmethoxycarbonyl (Fmoc) protecting groups, positions it as a promising candidate for further exploration in drug discovery and therapeutic applications.

The molecular architecture of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-fluorobenzoic acid incorporates several key functional groups that contribute to its potential biological significance. The presence of a fluorobenzoyl moiety at the 4-position introduces electronic properties that can influence receptor binding affinity, while the (S)-configuration at the 2-position of the butanamido group suggests stereochemical specificity, which is often critical for biological activity. Additionally, the Fmoc protecting group on the amino function indicates its utility in peptide synthesis or as an intermediate in more complex drug molecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets. Studies have highlighted its potential as an inhibitor of enzymes involved in inflammatory pathways, making it a candidate for therapeutic intervention in conditions such as rheumatoid arthritis and inflammatory bowel disease. The fluorine atom’s electron-withdrawing effect enhances the compound’s metabolic stability and binding affinity, which are crucial factors in drug design.

The synthesis of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-fluorobenzoic acid involves multi-step organic transformations, including protection-deprotection strategies and stereoselective reactions. The use of chiral auxiliaries or catalysts ensures the retention of the (S)-configuration, which is essential for maintaining biological efficacy. Techniques such as solid-phase peptide synthesis (SPPS) and flow chemistry have been employed to streamline the production process, improving yield and scalability.

In vitro studies have demonstrated promising pharmacological properties of this compound. Its interaction with biomolecular targets such as kinases and proteases has been investigated using enzyme inhibition assays. Preliminary results suggest that it exhibits moderate to high affinity for certain therapeutic targets, with potential applications in oncology and neurodegenerative diseases. The fluorobenzoyl group’s ability to modulate electronic properties has been particularly noted in its interaction with aromatic amino acids in protein structures, enhancing binding specificity.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular frameworks often leads to improved pharmacokinetic profiles, including enhanced bioavailability and prolonged half-life. This compound exemplifies how strategic fluorination can be leveraged to optimize drug-like properties. Additionally, the fluorenylmethoxycarbonyl (Fmoc) group’s utility in peptide synthesis underscores its versatility as a building block in more complex drug candidates.

Future directions for research on 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-fluorobenzoic acid include exploring its mechanism of action in vivo through preclinical studies. Investigating its effects on animal models of disease will provide valuable insights into its therapeutic potential and safety profile. Furthermore, modifications to its structure may yield derivatives with enhanced potency or selectivity, paving the way for novel therapeutic agents.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like this one. Predictive models have been trained on large datasets to identify molecular features that correlate with biological activity, guiding the design of next-generation compounds. This compound serves as a testament to how interdisciplinary approaches can lead to innovative solutions in pharmaceutical research.

The synthetic methodologies developed for this compound also contribute to the broader toolkit available to synthetic chemists. The efficient preparation of complex molecules like this one demonstrates advancements in synthetic strategies that can be applied to other challenging targets. Collaborative efforts between chemists, biologists, and computer scientists are essential for translating laboratory discoveries into tangible therapeutic benefits.

In conclusion,3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-fluorobenzoic acid (CAS No. 2171212-14-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, coupled with promising biological activities, make it a valuable asset in ongoing drug discovery efforts. As research continues to uncover new applications and refine synthetic approaches, this compound will likely play an important role in developing next-generation therapeutics.